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A comprehensive analysis of the enantiomers of the insecticide Fluralaner reveals that the S-

enantiomer exhibits significantly greater insecticidal activity compared to its R-enantiomer

counterpart. This difference in potency is attributed to a more favorable binding affinity of the S-

enantiomer to the insect γ-aminobutyric acid (GABA) receptor, a critical target for isoxazoline

insecticides.

Fluralaner, a member of the isoxazoline class of insecticides and acaricides, possesses a

chiral center, resulting in the existence of two stereoisomers: S-(+)-fluralaner and R-(-)-

fluralaner. Recent studies have focused on elucidating the differential bioactivity of these

enantiomers, with findings indicating that the S-enantiomer is the primary contributor to the

compound's insecticidal efficacy.

Comparative Insecticidal Activity
Quantitative bioassays consistently demonstrate the superior performance of the S-enantiomer

against various insect pests. A key study highlighted that S-fluralaner was 33 to 39 times more

active than the R-enantiomer against the rice striped stem borer (Chilo suppressalis) and the

small brown planthopper (Laodelphax striatellus).[1][2] This substantial difference in activity

underscores the stereoselectivity of the target site interaction.

Table 1: Comparative Toxicity of Fluralaner Enantiomers
against Agricultural Pests
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Compound Target Pest LC50 (mg/L)
Potency Ratio
(R/S)

Reference

S-Fluralaner
Chilo

suppressalis
0.23 39.1

Zhang et al.,

2020

R-Fluralaner
Chilo

suppressalis
8.99

Zhang et al.,

2020

S-Fluralaner
Laodelphax

striatellus
0.15 32.7

Zhang et al.,

2020

R-Fluralaner
Laodelphax

striatellus
4.90

Zhang et al.,

2020

Mechanism of Differential Activity: GABA Receptor
Binding
The enhanced insecticidal activity of the S-enantiomer is rooted in its molecular interaction with

the insect GABA receptor. Fluralaner functions as a non-competitive antagonist of this

receptor, blocking the influx of chloride ions and leading to hyperexcitation, paralysis, and

eventual death of the insect.

Molecular docking studies have revealed that the S-enantiomer has a greater binding affinity

for the GABA receptor compared to the R-enantiomer. The binding energy for S-fluralaner has

been calculated to be -6.90 kcal/mol, indicating a more stable and favorable interaction with the

receptor's binding site.[1][2]
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Mechanism of Fluralaner Action Disruption by Fluralaner Enantiomers
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Caption: Signaling pathway of GABA and the disruptive action of Fluralaner enantiomers.
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Experimental Protocols
The comparative insecticidal activities of the S- and R-enantiomers of Fluralaner were

determined using a rice stem-soaking bioassay.

Test Organisms:

Chilo suppressalis (rice striped stem borer)

Laodelphax striatellus (small brown planthopper)

Methodology:

Preparation of Test Solutions: The S- and R-enantiomers of Fluralaner were individually

dissolved in a suitable solvent to create a series of graded concentrations.

Bioassay:

For Chilo suppressalis, rice stems were soaked in the respective test solutions for a

defined period.

For Laodelphax striatellus, rice seedlings were immersed in the test solutions.

Exposure: Third-instar larvae of C. suppressalis and adult L. striatellus were introduced to

the treated rice stems/seedlings.

Mortality Assessment: The number of dead insects was recorded after 48-72 hours of

exposure.

Data Analysis: The lethal concentration 50 (LC50) values were calculated using probit

analysis.
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Caption: Workflow for determining the insecticidal activity of Fluralaner enantiomers.

Conclusion
The evidence strongly indicates that the insecticidal activity of Fluralaner is primarily driven by

the S-enantiomer. The significant difference in biological activity between the two enantiomers

highlights the importance of stereochemistry in the design and development of effective and

potentially more environmentally targeted pesticides. The higher binding affinity of S-fluralaner
to the insect GABA receptor provides a clear molecular basis for its superior insecticidal

potency. These findings are crucial for researchers and professionals in the field of drug

development and pest management, suggesting that the use of the pure S-enantiomer could

offer a more potent and refined approach to insect control.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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